Cas no 2556-36-7 (1,4-Bis(isocyanato)cyclohexane)

• Product Name: 1,4-Bis(isocyanato)cyclohexane
• CAS No: 2556-36-7
• MF: C₈H₁₀N₂O₂
• MW: 166.177201747894
• CID: 277246
• PubChem ID: 17367
• Update Time: 2025-05-25

1,4-Bis(isocyanato)cyclohexane Chemical and Physical Properties

Names and Identifiers

• Cyclohexane,1,4-diisocyanato-
• cyclohex-1,4-ylene diisocyanate
• 1,4-cyclohexanedi
• 1,4-cyclohexanedione monoacetal
• 1,4-Cyclohexanedione monoethylene acetal
• 1,4-cyclohexanedione monoethyleneketal
• 1,4-cyclohexylene diisocyanate
• AC1Q6EKP
• ACMC-1AN6P
• cyclohexylene 1,4-diisocyanate
• cyclohexylene-1,4-diisocyanate
• SBB059360
• cyclohexane diisocyanate
• 1,4-diisocyanato-cyclohexan
• 1,4-cyclohexane diisocyanate
• cyclohexane,1,4-diisocyanato
• 1,4-Cyclohexylene isocyanate
• 1,4-Diisocyanatocyclohexane
• hexahydro-1,4-phenylene diisocyanate
• DTXSID50884397
• MFCD00010372
• AS-64338
• 7517-77-3
• EINECS 219-869-4
• 1,4-cyclohexyl di-isocyanate
• Cyclohexane, 1,4-diisocyanato-
• NS00027917
• SCHEMBL21378
• DTXSID301305022
• SCHEMBL174369
• (1R,4R)-1,4-DIISOCYANATOCYCLOHEXANE
• 1,4-cyclohexylenediisocyanate
• 7517-76-2
• CDMDQYCEEKCBGR-UHFFFAOYSA-N
• SCHEMBL18697520
• Isocyanic acid, 1,4-cyclohexylene ester, trans-
• trans-1,4-Cyclohexyleneisocyanate
• InChI=1/C8H10N2O2/c11-5-9-7-1-2-8(4-3-7)10-6-12/h7-8H,1-4H2/t7-,8
• AKOS015901440
• 2556-36-7
• cis-1,4-Diisocyanatocyclohexane
• trans-1,4-Cyclohexanediisocyanate
• transcyclohexane-1,4-diisocyanate
• D5635
• cyclohexane-1,4-diisocyanate
• A838341
• DTXSID8062521
• MFCD00074787
• H-19218
• trans-1,4-Diisocyanatocyclohexane
• 1,4-Cyclohexane diisocyanate [Diisocyanates]
• trans-1,4-Cyclohexylene diisocyanate, 97%
• SCHEMBL580581
• Cyclohexane, 1,4-diisocyanato-, trans-
• Trans-1,4-Cyclohexane Diisocyanate
• GEO-03382
• FT-0655856
• AKOS015853887
• 1，4-Bis(isocyanato)cyclohexane
• CDMDQYCEEKCBGR-ZKCHVHJHSA-N
• DTXCID8037330
• 1,4-cyclohexyleneester,trans-isocyanicaci
• 1,4-CHDIC
• 1,4-Bis(isocyanato)cyclohexane

• Inchi： 1S/C8H10N2O2/c11-5-9-7-1-2-8(4-3-7)10-6-12/h7-8H,1-4H2
• InChI Key： CDMDQYCEEKCBGR-UHFFFAOYSA-N
• SMILES： O=C=NC1CCC(CC1)N=C=O

Computed Properties

• Exact Mass: 166.0743
• Monoisotopic Mass: 166.074228
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 58.9
• XLogP3: 3

Experimental Properties

• Density: 1.21±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 55 ºC
• Boiling Point: 136 ºC (15 Torr)
• Flash Point: 94.7±30.7 ºC,
• Refractive Index: 1.567
• Solubility: Very slightly soluble (0.3 g/l) (25 º C),
• PSA: 58.86

1,4-Bis(isocyanato)cyclohexane Security Information

• Hazardous Material transportation number：UN 2922
• HazardClass：8
• PackingGroup：II
• Packing Group：II
• Hazard Level：8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Isocyanates

Additional information on 1,4-Bis(isocyanato)cyclohexane

1,4-Bis(isocyanato)cyclohexane: A Comprehensive Overview

1,4-Bis(isocyanato)cyclohexane, also known by its CAS number CAS No 2556-36-7, is a versatile compound with significant applications in various industries. This compound is a derivative of cyclohexane, featuring two isocyanate groups positioned at the 1 and 4 positions of the cyclohexane ring. Its structure makes it highly reactive and suitable for a wide range of chemical reactions, particularly in the synthesis of polymers and advanced materials.

The isocyanate functionality in 1,4-Bis(isocyanato)cyclohexane allows it to participate in polyaddition reactions, which are fundamental in the production of polyurethanes. Polyurethanes are widely used in the manufacturing of foams, elastomers, coatings, and adhesives due to their excellent mechanical properties and versatility. Recent studies have highlighted the potential of this compound in developing high-performance materials with enhanced thermal stability and mechanical strength.

In addition to its role in polymer synthesis, 1,4-Bis(isocyanato)cyclohexane has shown promise in bio-based applications. Researchers have explored its use in creating biodegradable polymers and sustainable materials. For instance, a study published in 2023 demonstrated that incorporating this compound into polymer matrices significantly improved biodegradation rates while maintaining structural integrity.

The cyclohexane ring structure of CAS No 2556-36-7 contributes to its unique physical properties. It exhibits a high melting point and excellent thermal stability, making it suitable for high-temperature applications. Furthermore, its chemical reactivity makes it an ideal precursor for synthesizing complex molecules and intermediates in organic chemistry.

Recent advancements in green chemistry have also brought attention to 1,4-Bis(isocyanato)cyclohexane. Scientists are investigating its potential as a building block for eco-friendly materials and processes. For example, a 2023 research paper highlighted its use in developing waterborne coatings that offer superior corrosion resistance without the need for hazardous solvents.

In conclusion, 1,4-Bis(isocyanato)cyclohexane (CAS No 2556-36-7) is a multifaceted compound with applications spanning polymer science, materials engineering, and sustainable chemistry. Its reactivity and structural properties make it an invaluable tool for researchers and industries alike. As ongoing studies continue to uncover new possibilities for this compound, its role in advancing technology and creating innovative materials is set to grow even further.